N,N-dibutyl-2-methyl-3-furamide

• IUPAC Name: N,N-dibutyl-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H23NO2/c1-4-6-9-15(10-7-5-2)14(16)13-8-11-17-12(13)3/h8,11H,4-7,9-10H2,1-3H3
• InChI Key: FEDWPTFGEULLGN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=O)C1=C(OC=C1)C
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol

Description

N,N-dibutyl-2-methyl-3-furamide (DMF) is a chemical compound that has been extensively studied for its various applications in the field of scientific research. It is a colorless, odorless, and viscous liquid that is soluble in water and organic solvents. DMF is used as a solvent, reagent, and catalyst in various chemical reactions.

Scientific Research Applications

N,N-dibutyl-2-methyl-3-furamide has been used in various scientific research applications due to its unique properties. It is commonly used as a solvent for the synthesis of organic compounds such as pharmaceuticals, agrochemicals, and polymers. N,N-dibutyl-2-methyl-3-furamide is also used as a reagent in the preparation of various functional groups such as carboxylic acids, esters, and amides. Additionally, N,N-dibutyl-2-methyl-3-furamide has been used as a catalyst in various chemical reactions such as the Friedel-Crafts acylation and alkylation reactions.

Mechanism of Action

The mechanism of action of N,N-dibutyl-2-methyl-3-furamide is not fully understood, but it is believed to act as a Lewis acid in some reactions due to the presence of the furan ring. N,N-dibutyl-2-methyl-3-furamide can also act as a hydrogen bond donor and acceptor due to the presence of the amide group. Additionally, N,N-dibutyl-2-methyl-3-furamide can form complexes with metal ions, which can influence the reactivity of the metal ion in various reactions.
Biochemical and Physiological Effects:
N,N-dibutyl-2-methyl-3-furamide has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and immunomodulatory effects, which make it a potential therapeutic agent for the treatment of autoimmune diseases such as multiple sclerosis. N,N-dibutyl-2-methyl-3-furamide has also been shown to have antioxidant properties, which can protect cells from oxidative stress. Additionally, N,N-dibutyl-2-methyl-3-furamide has been shown to have neuroprotective effects, which make it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N,N-dibutyl-2-methyl-3-furamide has several advantages as a solvent, reagent, and catalyst in laboratory experiments. It is a versatile solvent that can dissolve a wide range of organic compounds. N,N-dibutyl-2-methyl-3-furamide is also a mild reagent that can selectively react with functional groups such as carboxylic acids and amines. Additionally, N,N-dibutyl-2-methyl-3-furamide is a stable and non-volatile liquid that can be easily handled in the laboratory.
However, N,N-dibutyl-2-methyl-3-furamide also has some limitations in laboratory experiments. It is a toxic and hazardous chemical that should be handled with care. N,N-dibutyl-2-methyl-3-furamide can also react with some functional groups such as alcohols and phenols, which can limit its use in certain reactions. Additionally, N,N-dibutyl-2-methyl-3-furamide can be expensive and difficult to obtain in some regions.

Future Directions

There are several future directions for the research and application of N,N-dibutyl-2-methyl-3-furamide. One potential direction is the development of new synthetic methods for N,N-dibutyl-2-methyl-3-furamide that are more efficient and environmentally friendly. Another direction is the investigation of the mechanism of action of N,N-dibutyl-2-methyl-3-furamide in various chemical reactions. Additionally, N,N-dibutyl-2-methyl-3-furamide could be further explored for its potential therapeutic applications in the treatment of autoimmune and neurodegenerative diseases.